The Core Mechanism of Action of BAY-784 (BAY 1214784): A Technical Guide
The Core Mechanism of Action of BAY-784 (BAY 1214784): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
BAY-784, also known as BAY 1214784, is a potent and selective, orally available, non-peptide small molecule antagonist of the human Gonadotropin-Releasing Hormone (GnRH) receptor.[1][2] Developed as a potential treatment for sex hormone-dependent diseases such as uterine fibroids and endometriosis, its mechanism of action centers on the competitive blockade of the GnRH receptor in the pituitary gland. This antagonism leads to a dose-dependent suppression of luteinizing hormone (LH) secretion, subsequently reducing the production of gonadal steroids like estradiol and progesterone in females and testosterone in males. This technical guide provides an in-depth overview of the mechanism of action of BAY-784, supported by a compilation of preclinical and clinical data, detailed experimental methodologies, and visual representations of its signaling pathway and experimental workflows.
Introduction
The pulsatile release of Gonadotropin-Releasing Hormone (GnRH) from the hypothalamus governs the synthesis and secretion of the gonadotropins, luteinizing hormone (LH) and follicle-stimulating hormone (FSH), from the anterior pituitary.[3] These gonadotropins, in turn, regulate steroidogenesis in the gonads. Dysregulation of this hypothalamic-pituitary-gonadal (HPG) axis is implicated in the pathophysiology of numerous hormone-dependent disorders. Pharmacological modulation of the GnRH receptor (GnRH-R), a G-protein coupled receptor (GPCR), presents a key therapeutic strategy.[3] BAY-784 is a second-generation, non-peptide GnRH-R antagonist designed for oral administration to offer a more convenient and potentially safer treatment alternative to injectable peptide-based GnRH analogues.[1]
Mechanism of Action: GnRH Receptor Antagonism
The primary mechanism of action of BAY-784 is its competitive and reversible binding to the GnRH receptor in the anterior pituitary. By occupying the receptor's binding site, BAY-784 prevents the endogenous GnRH from initiating its downstream signaling cascade. This blockade directly inhibits the synthesis and release of LH and FSH.
The GnRH Receptor Signaling Pathway
The GnRH receptor predominantly couples to the Gαq/11 subtype of G-proteins. Upon activation by GnRH, Gαq/11 stimulates phospholipase Cβ (PLCβ), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ levels, along with DAG, activate protein kinase C (PKC) and other downstream effectors, ultimately leading to the transcription, synthesis, and secretion of LH and FSH.
Some evidence also suggests that GnRH receptors can couple to Gαi proteins, which may mediate direct antiproliferative effects in certain cancer cell lines. This Gαi-mediated pathway can be activated by both GnRH agonists and antagonists.
Quantitative Data Summary
The following tables summarize the key quantitative data for BAY-784 from preclinical studies.
Table 1: In Vitro GnRH Receptor Antagonist Potency
| Species | Assay Agonist | IC50 (nM) |
| Human | Buserelin | 21 |
| Rat | LHRH | 24 |
| Cynomolgus Monkey | Buserelin | Potent (double-digit nM range) |
Table 2: In Vivo Pharmacodynamic Efficacy in Ovariectomized (OVX) Rats
| Dose (mg/kg, p.o.) | Effect on Plasma Luteinizing Hormone (LH) |
| 0.5 - 30 | Dose-dependent suppression |
| ED50 | 4.5 mg/kg (at 4/8 hours) |
Table 3: Pharmacokinetic Properties in Preclinical Species
| Species | Sex | Half-life (t1/2) in hours |
| Wistar Rat | Male | 13 - 17 |
| Beagle | Female | 18 |
| Cynomolgus Monkey | Female | 7 |
Table 4: First-in-Human Study in Postmenopausal Women
| Treatment | Effect on Plasma Luteinizing Hormone (LH) |
| Once daily BAY 1214784 | Up to 49% reduction |
Experimental Protocols
The following sections detail the methodologies for key experiments cited in the characterization of BAY-784.
In Vitro GnRH Receptor Antagonist Assay
Objective: To determine the in vitro potency of BAY-784 in inhibiting the activation of the human and rat GnRH receptors.
Methodology:
-
Cell Lines: HEK293 cells stably expressing the human or rat GnRH receptor were used.
-
Assay Principle: A cell-based functional assay measuring the inhibition of agonist-induced intracellular calcium mobilization was employed.
-
Procedure:
-
Cells were seeded in microtiter plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
-
Cells were pre-incubated with varying concentrations of BAY-784 or vehicle control.
-
A fixed concentration of a GnRH receptor agonist (Buserelin for human receptor, LHRH for rat receptor) was added to stimulate the receptor.
-
The resulting change in intracellular calcium concentration was measured using a fluorescence plate reader.
-
-
Data Analysis: The half-maximal inhibitory concentration (IC50) values were calculated by fitting the concentration-response data to a four-parameter logistic equation.
In Vivo Luteinizing Hormone (LH) Suppression in Ovariectomized (OVX) Rats
Objective: To assess the in vivo efficacy of orally administered BAY-784 in suppressing plasma LH levels.
Methodology:
-
Animal Model: Ovariectomized (OVX) female Wistar rats were used. Ovariectomy leads to elevated and stable baseline LH levels due to the absence of negative feedback from ovarian steroids.
-
Drug Administration: BAY-784 was administered as a single oral dose (p.o.) at various concentrations (0.5, 3, 10, and 30 mg/kg).
-
Blood Sampling: Blood samples were collected at specified time points (e.g., 4 and 8 hours) post-dosing.
-
LH Measurement: Plasma LH concentrations were determined using a validated immunoassay (e.g., ELISA).
-
Data Analysis: The dose-dependent suppression of LH was evaluated, and the effective dose 50 (ED50) was calculated.
Pharmacokinetic Studies in Preclinical Species
Objective: To determine the pharmacokinetic profile (including half-life) of BAY-784.
Methodology:
-
Animal Models: Male Wistar rats, female beagle dogs, and female cynomolgus monkeys were used.
-
Drug Administration: BAY-784 was administered intravenously (i.v.) and orally (p.o.) to determine key pharmacokinetic parameters.
-
Blood Sampling: Serial blood samples were collected over a 24-hour period.
-
Bioanalysis: Plasma concentrations of BAY-784 were quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.
-
Data Analysis: Pharmacokinetic parameters, including half-life (t1/2), were calculated using non-compartmental analysis.
Conclusion
BAY-784 (BAY 1214784) is a potent and selective oral antagonist of the GnRH receptor. Its mechanism of action involves the competitive blockade of GnRH binding at the pituitary, leading to a reduction in gonadotropin secretion and subsequent suppression of gonadal steroid hormone production. Preclinical and early clinical data demonstrate its efficacy in modulating the HPG axis. The detailed experimental protocols provided herein offer a framework for the continued investigation and understanding of this and similar compounds in the field of hormone-dependent disease therapy.
References
- 1. Discovery and Characterization of BAY 1214784, an Orally Available Spiroindoline Derivative Acting as a Potent and Selective Antagonist of the Human Gonadotropin-Releasing Hormone Receptor as Proven in a First-In-Human Study in Postmenopausal Women - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. pubs.acs.org [pubs.acs.org]
